Cas no 1697354-12-3 ({2-methyl-5H,6H,7H,8H-imidazo1,2-apyrimidin-5-yl}methanamine)

• Product Name: {2-methyl-5H,6H,7H,8H-imidazo1,2-apyrimidin-5-yl}methanamine
• CAS No: 1697354-12-3
• MF: C₈H₁₄N₄
• MW: 166.223560810089
• CID: 5806422
• PubChem ID: 136710410
• Update Time: 2025-06-25

{2-methyl-5H,6H,7H,8H-imidazo1,2-apyrimidin-5-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• (2-Methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrimidin-5-yl)methanamine
• Imidazo[1,2-a]pyrimidine-5-methanamine, 1,5,6,7-tetrahydro-2-methyl-
• {2-methyl-5H,6H,7H,8H-imidazo1,2-apyrimidin-5-yl}methanamine
• {2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidin-5-yl}methanamine
• 1697354-12-3
• EN300-1118335

• Inchi： 1S/C8H14N4/c1-6-5-12-7(4-9)2-3-10-8(12)11-6/h5,7H,2-4,9H2,1H3,(H,10,11)
• InChI Key： OBQBWASWELDMTA-UHFFFAOYSA-N
• SMILES： C12NC(C)=CN1C(CN)CCN=2

Computed Properties

• Exact Mass: 166.121846464g/mol
• Monoisotopic Mass: 166.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 55.9Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 280.7±32.0 °C(Predicted)
• pka: 9.45±0.60(Predicted)

Additional information on {2-methyl-5H,6H,7H,8H-imidazo1,2-apyrimidin-5-yl}methanamine

Introduction to {2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidin-5-yl}methanamine (CAS No. 1697354-12-3)

{2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidin-5-yl}methanamine (CAS No. 1697354-12-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of {2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidin-5-yl}methanamine make it a promising candidate for the development of new drugs targeting various diseases.

The chemical structure of {2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidin-5-yl}methanamine consists of a central imidazopyrimidine core with a methyl group at the 2-position and an amino group attached to the 5-position. This configuration imparts specific pharmacological properties that are being extensively studied for their potential in treating neurological disorders, cancer, and other diseases. The imidazopyrimidine scaffold is known for its ability to interact with various biological targets, including enzymes and receptors, making it a versatile platform for drug discovery.

Recent studies have highlighted the potential of {2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidin-5-yl}methanamine in modulating neurotransmitter systems. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression and anxiety disorders due to their ability to increase serotonin levels in the brain. The selective nature of {2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidin-5-yl}methanamine as an SSRI suggests its potential as a safer and more effective alternative to existing SSRIs.

In addition to its role in neurotransmitter modulation, {2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidin-5-yl}methanamine has also shown promise in cancer research. Studies have demonstrated its ability to inhibit the growth of various cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. For example, a study published in Cancer Research found that this compound effectively targets the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer. The ability to selectively inhibit this pathway without causing significant toxicity to normal cells makes {2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidin-5-yl}methanamine an attractive candidate for further development as an anticancer agent.

The pharmacokinetic properties of {2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidin-5-yl}methanamine have also been extensively studied. Research has shown that this compound exhibits favorable absorption and distribution characteristics when administered orally or intravenously. Its high bioavailability and long half-life make it suitable for chronic administration in clinical settings. Furthermore, studies have demonstrated that {2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidin-5-yl}methanamine has low toxicity and minimal side effects at therapeutic doses.

Clinical trials are currently underway to evaluate the safety and efficacy of {2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidin-5-yl}methanamine in human subjects. Early results from phase I trials have been promising, with no serious adverse events reported. These findings suggest that this compound is well-tolerated and has a favorable safety profile. Phase II trials are expected to provide more detailed information on its therapeutic potential and optimal dosing regimens.

In conclusion, {2-methyl-5H,6H,7H,8H-imidazo[1，2-a]pyrimidin–5–yl}methanamine (CAS No. 1697354–12–3) represents a promising new compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and pharmacological properties make it a valuable candidate for further research and development in the fields of neuroscience and oncology. As ongoing studies continue to uncover its full potential, {2-methyl–5–methyl–imidazopyrimidine–amino} compounds like this one are likely to play an increasingly important role in the advancement of modern medicine.